2-amino-3-(pyridin-2-yl)propanamide dihydrochloride
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Overview
Description
2-amino-3-(pyridin-2-yl)propanamide dihydrochloride is a chemical compound with the molecular formula C8H12N3O.2HCl. It is a derivative of pyridine and is often used in pharmaceutical research and development due to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride typically involves the reaction of 2-pyridinecarboxaldehyde with an appropriate amine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride to yield the desired product .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch reactions using automated reactors. The process includes rigorous quality control measures to ensure the purity and consistency of the final product .
Chemical Reactions Analysis
Types of Reactions
2-amino-3-(pyridin-2-yl)propanamide dihydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.
Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by bases or acids.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Bases (e.g., sodium hydroxide), acids (e.g., hydrochloric acid).
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine derivatives, while reduction can produce amine derivatives .
Scientific Research Applications
2-amino-3-(pyridin-2-yl)propanamide dihydrochloride has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Employed in the study of enzyme interactions and protein binding.
Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. It can modulate various biochemical pathways, leading to its observed biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
3-amino-N-(pyridin-2-yl)propanamide dihydrochloride: Similar in structure but may have different reactivity and applications.
2-amino-3-(pyridin-2-yl)propionic acid: Another pyridine derivative with distinct chemical properties.
Uniqueness
2-amino-3-(pyridin-2-yl)propanamide dihydrochloride is unique due to its specific amide and pyridine functional groups, which confer distinct reactivity and biological activity. This makes it a valuable compound in various fields of research and industry .
Properties
CAS No. |
2639403-41-9 |
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Molecular Formula |
C8H13Cl2N3O |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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